Cas no 69375-11-7 (3,5-diisopropylbiphenyl)

3,5-diisopropylbiphenyl structure
3,5-diisopropylbiphenyl structure
Product Name:3,5-diisopropylbiphenyl
CAS No:69375-11-7
MF:C18H22
MW:238.367285251617
CID:862991
PubChem ID:123561
Update Time:2025-04-19

3,5-diisopropylbiphenyl Chemical and Physical Properties

Names and Identifiers

    • 3,5-diisopropylbiphenyl
    • 1-phenyl-3,5-di(propan-2-yl)benzene
    • 1,1'-Biphenyl, 3,5-diisopropyl
    • 69375-11-7
    • 1,1'-Biphenyl, 3,5-bis(1-methylethyl)-
    • 3-Methyl-6-nitro-2-undecyl-4(1H)-quinolinone
    • UNII-00Q7Y13G1G
    • 00Q7Y13G1G
    • OZIMNQQPGWZXND-UHFFFAOYSA-N
    • DTXSID30219466
    • Q27231367
    • Inchi: 1S/C18H22/c1-13(2)16-10-17(14(3)4)12-18(11-16)15-8-6-5-7-9-15/h5-14H,1-4H3
    • InChI Key: OZIMNQQPGWZXND-UHFFFAOYSA-N
    • SMILES: C(C)(C)C1C=C(C2C=CC=CC=2)C=C(C=1)C(C)C

Computed Properties

  • Exact Mass: 238.172150702g/mol
  • Monoisotopic Mass: 238.172150702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 0Ų
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